Cas no 171050-06-9 (3-Cyano-4-fluorobenzoic acid)

• Product Name: 3-Cyano-4-fluorobenzoic acid
• CAS No: 171050-06-9
• MF: C₈H₄FNO₂
• MW: 165.121265411377
• MDL: MFCD03094339
• CID: 92070
• PubChem ID: 2773932
• Update Time: 2025-05-19

3-Cyano-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-fluorobenzoic acid
• 3-Cyano-4-fluoro-benzoic acid
• 4-Fluoro-3-cyanobenzoic acid
• 5-Carboxy-2-fluorobenzonitrile
• AC1MCNOG
• Benzoicacid, 3-cyano-4-fluoro-
• CTK0H3624
• PubChem4601
• SureCN356343
• Benzoic acid, 3-cyano-4-fluoro-
• cyano-4-fluorobenzoic acid
• JMHGATOBRPWPBZ-UHFFFAOYSA-N
• RW3078
• SBB087879
• RP22776
• NE12334
• SY013919
• 3-cyano-
• AC-26032
• A20252
• 3-Cyano-4-fluorobenzoicacid
• FT-0687138
• AMY30751
• AKOS015912376
• SCHEMBL356343
• CS-WAA0109
• 171050-06-9
• DTXSID10378782
• CS-0035061
• 3-cyano-4-fluorobenzoic acid, AldrichCPR
• MFCD03094339
• Z1255365356
• EN300-126507
• PS-6754
• DB-064806

• MDL： MFCD03094339
• Inchi： 1S/C8H4FNO2/c9-7-2-1-5(8(11)12)3-6(7)4-10/h1-3H,(H,11,12)
• InChI Key： JMHGATOBRPWPBZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)O)=CC=1C#N

Computed Properties

• Exact Mass: 165.02262
• Monoisotopic Mass: 165.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 61.1

Experimental Properties

• Density: 1.42
• Melting Point: 180-182°C
• Boiling Point: 322.4℃ at 760 mmHg
• Flash Point: 148.8°C
• Refractive Index: 1.564
• PSA: 61.09

3-Cyano-4-fluorobenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Cyano-4-fluorobenzoic acid

Comprehensive Overview of 3-Cyano-4-fluorobenzoic acid (CAS No. 171050-06-9): Properties, Applications, and Industry Insights

3-Cyano-4-fluorobenzoic acid (CAS No. 171050-06-9) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique molecular structure. This fluorinated benzoic acid derivative features both a cyano group (-CN) and a fluorine atom (-F) at the 3- and 4-positions of the benzene ring, respectively, offering distinct electronic and steric properties. Its CAS registry number 171050-06-9 ensures precise identification in global chemical databases, while its molecular formula C8H4FNO2 highlights its compact yet versatile design.

In recent years, the demand for fluorinated building blocks like 3-Cyano-4-fluorobenzoic acid has surged, driven by trends in drug discovery and crop protection. Researchers frequently search for "synthesis of 3-Cyano-4-fluorobenzoic acid" or "applications of fluorinated benzoic acids," reflecting its relevance in designing bioactive molecules. The compound’s carboxylic acid group enables easy derivatization, making it a valuable intermediate for peptide coupling or metal-organic frameworks (MOFs)—a hot topic in materials science.

The physicochemical properties of CAS 171050-06-9 include a melting point range of 180–185°C and moderate solubility in polar solvents like DMSO or methanol. These traits align with industry needs for stable, handleable intermediates. Notably, its electron-withdrawing cyano and fluorine substituents enhance reactivity in nucleophilic aromatic substitution (SNAr) reactions, a key feature for constructing complex heterocycles. Discussions on platforms like ResearchGate often highlight its role in optimizing structure-activity relationships (SAR) in medicinal chemistry.

From an environmental perspective, 3-Cyano-4-fluorobenzoic acid is part of the broader shift toward sustainable fluorination methods. With growing interest in "green chemistry for fluorinated compounds," manufacturers are exploring catalytic processes to reduce waste. Regulatory compliance is another frequent query, as users seek "safe handling guidelines for CAS 171050-06-9"—though it is not classified as hazardous under standard protocols.

Innovative applications extend to electronic materials, where its aromatic rigidity and polar functional groups contribute to dielectric properties. Patent analyses reveal its use in OLED intermediates and liquid crystal displays (LCDs), addressing the demand for high-performance optoelectronics. SEO data also shows rising searches for "3-Cyano-4-fluorobenzoic acid suppliers" and "pricing trends for fluorinated aromatics," underscoring its commercial viability.

In summary, 3-Cyano-4-fluorobenzoic acid (CAS No. 171050-06-9) exemplifies the intersection of structural versatility and industrial utility. Its role in cutting-edge research—from small-molecule therapeutics to advanced materials—positions it as a compound of enduring scientific and economic value. As innovation accelerates, this molecule will likely remain a focal point for interdisciplinary collaboration.